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Compound of Interest

Compound Name: VP3.15

Cat. No.: B12428105

. Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
VP3.15, a potent dual phosphodiesterase (PDE)7 and glycogen synthase kinase (GSK)3
inhibitor. The following procedures are designed to ensure the safety of laboratory personnel
and to provide a clear, step-by-step guide for the operational use and disposal of this
neuroprotective research compound.

Chemical and Safety Data Overview

VP3.15 and its dihydrobromide salt are utilized in research for their neuroprotective and
neuroreparative properties. While the Safety Data Sheet (SDS) for VP3.15 dihydrobromide
states that it is not classified as a hazardous substance or mixture, standard laboratory safety
precautions are paramount.[1]

Identifier

Value

Product Name

VP3.15 (dihydrobromide)

CAS Number 1281681-33-1
Molecular Formula C20H24Br2N40S
Molecular Weight 528.30 g/mol

Hazard Classification

Not a hazardous substance or mixture[1]
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Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling VP3.15 to minimize exposure

risk.
Protection Type Specific Recommendation
Eye Protection Safety glasses or goggles.
Hand Protection Compatible chemical-resistant gloves.
Body Protection Laboratory coat.
A NIOSH-approved respirator is recommended
Respiratory Protection if ventilation is inadequate or if handling

generates dust.

Experimental Protocols
Handling and Storage

Objective: To ensure the stability of the compound and the safety of laboratory personnel
during routine handling and storage.

Methodology:

» Engineering Controls: Handle VP3.15 in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation of any dust or aerosols.[1]

o Personal Protective Equipment: Before handling, don the appropriate PPE as specified in the

table above.

¢ Avoiding Contamination: Avoid contact with skin, eyes, and clothing. Do not breathe dust or

aerosolized solutions.

o Storage: Store the compound in a tightly sealed container in a cool, dry place. For long-term
storage of solutions, refer to the supplier's recommendations, which are typically -80°C for 6
months or -20°C for 1 month for solutions in DMSO.[2]
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e Hygiene: Wash hands thoroughly after handling.

Emergency Procedures: Accidental Exposure

Objective: To provide immediate first aid measures in case of accidental exposure to VP3.15.

Methodology:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with large
amounts of water.[1] If irritation persists, consult

a physician.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide respiratory support.[1] Seek
medical attention if symptoms arise.
_ Wash out the mouth with water. Do NOT induce
Ingestion

vomiting.[1] Seek immediate medical attention.

Spill Cleanup Protocol

Obijective: To safely contain and clean up a spill of VP3.15 powder.

Methodology:

ventilation.

Cleanup:

Immediate Actions: Evacuate non-essential personnel from the spill area. Ensure adequate

Containment: Prevent further spread of the powder. Avoid actions that could generate dust.

Personal Protective Equipment: Don the appropriate PPE, including respiratory protection.
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o Gently cover the spill with an absorbent material to prevent the powder from becoming
airborne.

o Carefully sweep the absorbed material and spilled powder into a designated chemical
waste container.

o For any remaining residue, wet a paper towel with a suitable solvent (if known and safe) or
water to wipe the area clean.

» Disposal: Place all cleanup materials, including contaminated PPE, into a sealed, labeled
hazardous waste container.[1][3]

o Decontamination: Clean the spill area and any contaminated equipment with soap and water.

Disposal Plan

Objective: To outline the proper procedure for the disposal of VP3.15 waste.
Methodology:

o Waste Identification: All VP3.15 waste, including unused product, contaminated materials,
and spill cleanup residue, should be considered chemical waste.

o Containerization: Collect all waste in a clearly labeled, sealed, and appropriate hazardous
waste container. Ensure the container is compatible with the waste material.

e Segregation: Do not mix VP3.15 waste with other incompatible waste streams.

o Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations. Contact your institution's Environmental Health and Safety (EHS)
office for specific guidance on hazardous waste disposal procedures.[4][5]

« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste. After rinsing, the container
can be disposed of as regular laboratory glass or plastic waste, with the label defaced.[6]

Workflow and Logical Relationships

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/product/b12428105?utm_src=pdf-body
https://www.benchchem.com/product/b12428105?utm_src=pdf-body
https://www.benchchem.com/product/b12428105?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical flow of procedures for the safe handling and
disposal of VP3.15.

VP3.15 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of VP3.15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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